Cas no 20115-81-5 (2,2'-Ethylenedioxydiphenol 20115-81-5)

• Product Name: 2,2'-Ethylenedioxydiphenol 20115-81-5
• CAS No: 20115-81-5
• MF: C₁₄H₁₄O₄
• MW: 246.2586
• MDL: MFCD00441177
• CID: 909040
• PubChem ID: 87569798
• Update Time: 2025-07-02

2,2'-Ethylenedioxydiphenol 20115-81-5 Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(2-hydroxyphenoxy)ethane
• 2,2'-Ethylenedioxydiphenol
• 2-[2-(2-hydroxyphenoxy)ethoxy]phenol
• Ethylene Glycol Bis(2-hydroxyphenyl) Ether
• 2,2'-(Ethane-1,2-diylbis(oxy))diphenol
• 2,2'-[ethane-1,2-diylbis(oxy)]diphenol
• 2,2-Ethylenedioxydiphenol
• 2,2'-(Ethylenebisoxy)bisphenol
• 1,2-bis(o-hydroxyphenoxy)ethane
• STL089745
• 3-BENZYL-4-METHYLTHIAZOLIUMCHLORIDE
• E0557
• ST50759419
• T72037
• A879
• CS-0324042
• SR-01000395321-1
• DTXSID30409128
• MFCD00441177
• Phenol, 2,2'-[1,2-ethanediylbis(oxy)]bis-
• SCHEMBL2637278
• AKOS001579617
• 20115-81-5
• SR-01000395321
• CCG-103645
• 2,2'-Ethylenedioxydiphenol 20115-81-5

• MDL： MFCD00441177
• Inchi： 1S/C14H14O4/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8,15-16H,9-10H2
• InChI Key： PRYNAEBLJBDWPF-UHFFFAOYSA-N
• SMILES： O(C1=C([H])C([H])=C([H])C([H])=C1O[H])C([H])([H])C([H])([H])OC1=C([H])C([H])=C([H])C([H])=C1O[H]

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.9
• Surface Charge: 0
• Tautomer Count: 5

Experimental Properties

• Color/Form: Not determined
• Density: 1.261
• Boiling Point: 434.8°C at 760 mmHg
• Flash Point: 216.8°C
• Refractive Index: 1.608
• PSA: 58.92000
• LogP: 2.55560
• Solubility: Not determined

2,2'-Ethylenedioxydiphenol 20115-81-5 Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,2'-Ethylenedioxydiphenol 20115-81-5

Recent Advances in the Research and Applications of 2,2'-Ethylenedioxydiphenol (CAS: 20115-81-5)

2,2'-Ethylenedioxydiphenol (CAS: 20115-81-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its ethylene-dioxy bridge linking two phenol groups, has been the subject of recent studies exploring its utility in drug development, material science, and as a building block for more complex molecules. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current applications and future potential.

Recent studies have highlighted the role of 2,2'-Ethylenedioxydiphenol in the synthesis of novel polymeric materials. Researchers have leveraged its bifunctional phenolic structure to develop high-performance polymers with enhanced thermal stability and mechanical properties. For instance, a 2023 study published in the Journal of Polymer Science demonstrated the successful incorporation of this compound into epoxy resins, resulting in materials with improved resistance to degradation under high-temperature conditions. These findings suggest promising applications in aerospace and automotive industries where durable materials are critical.

In the pharmaceutical domain, 2,2'-Ethylenedioxydiphenol has been investigated for its potential as a pharmacophore in drug design. Its ability to form hydrogen bonds and interact with biological targets has made it a candidate for the development of new therapeutic agents. A recent preclinical study, published in Bioorganic & Medicinal Chemistry Letters, explored its derivatives as inhibitors of specific enzymes involved in inflammatory pathways. The results indicated moderate inhibitory activity, paving the way for further optimization and testing in disease models.

Another area of interest is the compound's role in environmental chemistry. Due to its phenolic structure, 2,2'-Ethylenedioxydiphenol has been studied for its antioxidant properties and potential use in mitigating oxidative stress in environmental systems. A 2022 research article in Environmental Science & Technology reported its efficacy in scavenging free radicals, suggesting applications in water treatment and pollution control. However, the study also noted the need for further research to assess its long-term environmental impact.

Despite these advancements, challenges remain in the large-scale production and application of 2,2'-Ethylenedioxydiphenol. Issues such as synthesis scalability, cost-effectiveness, and potential toxicity require thorough investigation. Recent efforts have focused on green chemistry approaches to optimize its synthesis, as highlighted in a 2023 review in Green Chemistry. These approaches aim to reduce waste and energy consumption, aligning with global sustainability goals.

In conclusion, 2,2'-Ethylenedioxydiphenol (CAS: 20115-81-5) represents a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover its potential, from advanced materials to pharmaceuticals and environmental solutions. Future studies should prioritize addressing the existing challenges to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration to advance the understanding and utilization of this promising compound.